Cas no 1169-61-5 ((1,4-dihydroxy-3-phenylnaphthalen-2-yl)-phenylmethanone)

(1,4-dihydroxy-3-phenylnaphthalen-2-yl)-phenylmethanone structure
1169-61-5 structure
Product name:(1,4-dihydroxy-3-phenylnaphthalen-2-yl)-phenylmethanone
CAS No:1169-61-5
MF:C23H16O3
MW:340.371346473694
CID:2615021
PubChem ID:19602191

(1,4-dihydroxy-3-phenylnaphthalen-2-yl)-phenylmethanone Chemical and Physical Properties

Names and Identifiers

    • (1,4-dihydroxy-3-phenylnaphthalen-2-yl)-phenylmethanone
    • 1169-61-5
    • UPFMPZPBUSEBRH-UHFFFAOYSA-N
    • (1,4-Dihydroxy-3-phenylnaphthalen-2-yl)(phenyl)methanone
    • DTXSID00598977
    • SCHEMBL7100257
    • 2-benzoyl-1,4-dihydroxy-3-phenylnaphthalene
    • Inchi: InChI=1S/C23H16O3/c24-21(16-11-5-2-6-12-16)20-19(15-9-3-1-4-10-15)22(25)17-13-7-8-14-18(17)23(20)26/h1-14,25-26H
    • InChI Key: UPFMPZPBUSEBRH-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 340.109944368Da
  • Monoisotopic Mass: 340.109944368Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 3
  • Complexity: 478
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6
  • Topological Polar Surface Area: 57.5Ų

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